2-Amino-3,3,3-trifluoropropan-1-ol 4-methylbenzenesulfonate

• IUPAC Name: 2-amino-3,3,3-trifluoropropan-1-ol;4-methylbenzenesulfonic acid
• InChI: InChI=1S/C7H8O3S.C3H6F3NO/c1-6-2-4-7(5-3-6)11(8,9)10;4-3(5,6)2(7)1-8/h2-5H,1H3,(H,8,9,10);2,8H,1,7H2
• InChI Key: PUSAAUQBWCQNLH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)O.C(C(C(F)(F)F)N)O
• Molecular Formula: C10H14F3NO4S
• Molecular Weight: 301.28 g/mol

Description

The compound “(2R)-2-amino-3,3,3-trifluoropropan-1-ol hydrochloride” is similar to the one you’re asking about. It has a molecular weight of 165.54 and is stored at 4°C. It’s a powder and has a melting point of 202-205°C.

Molecular Structure Analysis

The InChI code for “(2R)-2-amino-3,3,3-trifluoropropan-1-ol hydrochloride” is 1S/C3H6F3NO.ClH/c4-3(5,6)2(7)1-8;/h2,8H,1,7H2;1H/t2-;/m1./s1. This code can be used to generate a 3D structure of the molecule.

Physical And Chemical Properties Analysis

“(2R)-2-amino-3,3,3-trifluoropropan-1-ol hydrochloride” is a powder with a melting point of 202-205°C. It has a molecular weight of 165.54.

Scientific Research Applications

Chemical Synthesis and Characterization

2-Amino-3,3,3-trifluoropropan-1-ol 4-methylbenzenesulfonate is involved in various chemical syntheses and characterizations, highlighting its role as an intermediate in producing complex compounds. For instance, a study on the synthesis and characterization of 3-Amino-4-aminomethylbenzenesulfonate from o-nitrotoluene through processes like sulphonation, photochloration, Holfmann amination, and hydrazine hydrate reduction demonstrates the compound's significance in chemical synthesis. The process achieved high purity and yield, indicating its efficiency and potential for diverse applications in chemical research (Jiang Du-xiao, 2005).

Environmental Biodegradation

Research on the biodegradation of aminobenzenesulfonates by a newly isolated bacterial co-culture highlights the environmental applications of related compounds, focusing on their degradation in the environment. Aminobenzenesulfonates, as building blocks of azo dyes and some pharmaceuticals, pose environmental risks, making studies on their degradation crucial. The co-culture showed the capability to mineralize these compounds, suggesting a potential method for treating industrial wastewaters containing such pollutants (S. Singh et al., 2011).

Polymer Chemistry

The compound's relevance extends to polymer chemistry , where it contributes to the development of novel polymers. For example, the polymer-supported quenching reagents for parallel purification study introduces polystyrene−divinylbenzene-supported derivatives of tris(2-aminoethyl)amine and methyl isocyanate. These polymeric reagents are designed to quench excess reactants and remove impurities from crude reaction products, demonstrating the utility of such compounds in simplifying chemical synthesis processes and enhancing product purity (R. J. C. and J. C. Hodges, 1997).

Safety and Hazards

“(2R)-2-amino-3,3,3-trifluoropropan-1-ol hydrochloride” has several hazard statements: H315, H319, H335. These indicate that it causes skin irritation, serious eye irritation, and may cause respiratory irritation.